Cas no 5746-04-3 (Nε-(1-Carboxymethyl)-L-lysine)

Nε-(1-Carboxymethyl)-L-lysine structure
Nε-(1-Carboxymethyl)-L-lysine structure
Product Name:Nε-(1-Carboxymethyl)-L-lysine
CAS No:5746-04-3
MF:C8H16N2O4
MW:204.223642349243
CID:367833
PubChem ID:123800
Update Time:2025-07-31

Nε-(1-Carboxymethyl)-L-lysine Chemical and Physical Properties

Names and Identifiers

    • L-Lysine,N6-(carboxymethyl)-
    • N6-carboxymethyl-L-lysine
    • NE-CARBOXYMETHYL-L-LYSINE
    • Nε-(1-Carboxymethyl)-L-lysine
    • (2S)-2-amino-6-[(carboxymethyl)amino]hexanoate
    • CML
    • H-L-Lys(Cm)-OH
    • N(6)-carboxymethyl-L-lysine
    • n(6)-carboxymethyllysine
    • N6-(Carboxymethyl)-L-lysine
    • Ne-(1-Carboxymethyl)-L-lysine
    • Nepsilon-Carboxymethyl-L-Lysine
    • 5746-04-3
    • NECML
    • N6-(Carboxymethyl)lysine
    • L-Lysine, N6-(carboxymethyl)-
    • CML - carboxymethyl lysine
    • CS-0331741
    • 2-Amino-6-(carboxymethyk-amino)-hexanoic acid
    • (S)-2-Amino-6-((carboxymethyl)amino)hexanoic acid
    • UNII-70YDX3Z2O7
    • NUXSIDPKKIEIMI-LURJTMIESA-N
    • N6-Carboxymethyllysine
    • Nepsilon-(carboxymethyl)lysine
    • NSC-824653
    • (2S)-2-amino-6-[(carboxymethyl)amino]hexanoic acid
    • 70YDX3Z2O7
    • N(epsilon)-(Carboxymethyl)lysine
    • NEpsilon-(1-Carboxymethyl)-L-lysine
    • DTXSID80904133
    • Epitope ID:150904
    • SCHEMBL43621
    • MFCD04114278
    • n'-(carboxymethyl)lysine
    • N?-(1-Carboxymethyl)-L-lysine
    • NSC824653
    • (2S)-2-amino-6-(carboxymethylamino)hexanoic acid
    • CHEBI:53014
    • (2~{S})-2-azanyl-6-(2-hydroxy-2-oxoethylamino)hexanoic acid
    • CML, N-epsilon-Carboxymethyl-L-lysine
    • AKOS015969256
    • (S)-2-Amino-6-((carboxymethyl)amino)hexanoicacid
    • N epsilon -(1-Carboxymethyl)-L-lysine
    • (S)-2-Amino-6-(carboxymethylamino)hexanoic acid
    • N(6)-(carboxymethyl)-L-lysine
    • N?-?(1-Carboxymethyl)-L-?lysine
    • N.EPSILON.-(CARBOXYMETHYL)LYSINE
    • N(epsilon)-carboxymethyl-L-lysine
    • L-Lysine, N6-(carboxymethyl)-; Lysine, N6-(carboxymethyl)-, L- (8CI); N6-(Carboxymethyl)-L-lysine; N6-(Carboxymethyl)lysine; Ne-(Carboxymethyl)lysine; e-(Carboxymethyl)lysine
    • (2S)-2-azaniumyl-6-(carboxylatomethylazaniumyl)hexanoate
    • A-(Carboxymethyl)-L-lysine
    • 2-amino-6-[(carboxymethyl)amino]hexanoic acid
    • n(epsilon)-carboxymethyllysine
    • HY-W286743
    • DB-255698
    • G84805
    • DTXCID901332017
    • carboxymethyl-lysine
    • N
    • 2-amino-6-((carboxymethyl)amino)hexanoic acid
    • MDL: MFCD04114278
    • Inchi: 1S/C8H16N2O4/c9-6(8(13)14)3-1-2-4-10-5-7(11)12/h6,10H,1-5,9H2,(H,11,12)(H,13,14)/t6-/m0/s1
    • InChI Key: NUXSIDPKKIEIMI-LURJTMIESA-N
    • SMILES: OC([C@H](CCCCNCC(=O)O)N)=O

Computed Properties

  • Exact Mass: 204.11100
  • Monoisotopic Mass: 204.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _5.2
  • Topological Polar Surface Area: 113A^2

Experimental Properties

  • Color/Form: Gray white solid
  • Density: 1.255
  • Melting Point: 280°C (dec.)
  • Boiling Point: 428.9°Cat760mmHg
  • Flash Point: 213.2°C
  • Refractive Index: 1.639
  • PSA: 112.65000
  • LogP: 0.33400

Nε-(1-Carboxymethyl)-L-lysine Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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Nε-(1-Carboxymethyl)-L-lysine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5746-04-3)Nε-(1-Carboxymethyl)-L-lysine
Order Number:LE16283
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:14
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5746-04-3)Nε-(1-Carboxymethyl)-L-lysine
LE16283
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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